Cas no 548772-41-4 ((5-Chlorothiophen-2-yl)methanamine hydrochloride)

• Product Name: (5-Chlorothiophen-2-yl)methanamine hydrochloride
• CAS No: 548772-41-4
• MF: C₅H₇Cl₂NS
• MW: 184.086777925491
• MDL: MFCD09971558
• CID: 820292
• PubChem ID: 42940951
• Update Time: 2025-05-20

(5-Chlorothiophen-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-chlorothiophen-2-yl)methanamine hydrochloride
• (5-Chloro-2-thienyl)methanamine hydrochloride
• (5-CHLOROTHIOPHEN-2-YL)METHANAMINE HYDROCHLORIDE HCL
• (5-chlorothien-2-yl)methylamine hydrochloride
• (5-chlorothiophen-2-yl)methylamine hydrochloride
• (5-chloro-thiophen-2-yl)-methylamine hydrochloride
• AG-A-05808
• C-(5-Chlor-[2]thienyl)-methylamin, Hydrochlorid
• C-(5-chloro-[2]thienyl)-methylamine, hydrochloride
• CTK7E5191
• HT757
• SureCN719171
• (5-chlorothiophen-2-yl)methanamine HCl
• C5H7Cl2NS
• SIGIOUOPZWLIGU-UHFFFAOYSA-N
• 5432AE
• SB10585
• NE25826
• AK170725
• (5-chlorothiophen-2-yl)methamine hydrochloride
• 2-Thiophenemethanamine, 5-chloro-, h
• Z426041582
• (5-chlorothien-2-yl)methylamine hydrochloride, AldrichCPR
• DB-353482
• AKOS015898885
• 2-Thiophenemethanamine, 5-chloro-, hydrochloride
• P10560
• 548772-41-4
• SCHEMBL719171
• EN300-31783
• MFCD09971558
• YWA77241
• CS-0053153
• 1-(5-Chlorothiophen-2-yl)methanamine--hydrogen chloride (1/1)
• DTXSID70655364
• (5-chlorothiophen-2-yl)methanamine;hydrochloride
• (5-chlorothiophen-2-yl)methanaminehydrochloride
• (5-Chlorothiophen-2-yl)methanamine hydrochloride

• MDL： MFCD09971558
• Inchi： 1S/C5H6ClNS.ClH/c6-5-2-1-4(3-7)8-5;/h1-2H,3,7H2;1H
• InChI Key： SIGIOUOPZWLIGU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CN)S1.Cl

Computed Properties

• Exact Mass: 182.96781
• Monoisotopic Mass: 182.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3

Experimental Properties

• Melting Point: 280-282 °C (decomposition)
• PSA: 26.02

(5-Chlorothiophen-2-yl)methanamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-Chlorothiophen-2-yl)methanamine hydrochloride

Introduction to (5-Chlorothiophen-2-yl)methanamine hydrochloride (CAS No. 548772-41-4)

(5-Chlorothiophen-2-yl)methanamine hydrochloride, with the CAS number 548772-41-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of a chloro substituent at the 5-position and an amine group at the 2-position of the thiophene ring imparts unique chemical properties that make this molecule a valuable intermediate in synthetic chemistry.

The< strong> molecular structure of (5-Chlorothiophen-2-yl)methanamine hydrochloride consists of a thiophene core, which is a five-membered heterocyclic aromatic ring containing sulfur. The chloro group enhances electrophilic substitution reactions, making it a versatile building block for further functionalization. The amine functionality, on the other hand, provides nucleophilic character, allowing for various reactions such as condensation, alkylation, and acylation. These features make it an attractive candidate for the synthesis of more complex molecules.

In recent years, there has been a growing interest in thiophene derivatives due to their< strong> pharmacological properties. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. For instance, studies have demonstrated that certain thiophene-based molecules can inhibit the growth of resistant bacterial strains by targeting essential metabolic pathways. The< strong> unique electronic properties of thiophene rings also make them useful in the development of organic semiconductors and pharmaceuticals with enhanced bioavailability.

One of the most compelling aspects of (5-Chlorothiophen-2-yl)methanamine hydrochloride is its role as a precursor in the synthesis of more complex pharmacologically active agents. Researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in disease pathways. For example, derivatives of this molecule have been explored as potential kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The< strong> versatility of its reactivity allows chemists to modify its structure in numerous ways, enabling the creation of tailored compounds with optimized biological activity.

The< strong> synthesis of (5-Chlorothiophen-2-yl)methanamine hydrochloride typically involves multi-step organic reactions starting from commercially available thiophene derivatives. One common approach involves halogenation followed by nucleophilic substitution to introduce the amine group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can also be employed to achieve higher regioselectivity and yield. These synthetic strategies highlight the compound's importance as a synthetic intermediate in modern pharmaceutical chemistry.

In addition to its pharmaceutical applications, (5-Chlorothiophen-2-yl)methanamine hydrochloride has shown potential in material science. Thiophene derivatives are known for their excellent electrical conductivity and stability, making them suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (FETs), and other electronic devices. The< strong> incorporation of this compound into these materials can enhance performance by improving charge transport properties. This dual application—pharmaceuticals and advanced materials—underscores the compound's broad utility and significance.

The< strong> biological activity of (5-Chlorothiophen-2-yl)methanamine hydrochloride has been extensively studied in recent years. Researchers have focused on understanding how structural modifications affect its interaction with biological targets. Computational modeling and high-throughput screening techniques have been employed to identify lead compounds with enhanced efficacy and reduced toxicity. These efforts align with global trends toward rational drug design, where computational tools play a pivotal role in accelerating discovery.

In conclusion, (5-Chlorothiophen-2-yl)methanamine hydrochloride is a multifaceted compound with significant applications in both pharmaceuticals and material science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. Furthermore, its potential use in advanced materials underscores its versatility beyond traditional medicinal chemistry applications. As research continues to uncover new uses for thiophene derivatives, compounds like this will remain at the forefront of innovation in chemical biology and nanotechnology.